Cas no 685902-89-0 (tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate)
685902-89-0 structure
Product Name:tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate
CAS No:685902-89-0
MF:C16H19NO3
MW:273.326964616776
CID:502791
PubChem ID:53432547
Update Time:2025-04-19
tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate
- Carbamic acid,[5-(hydroxymethyl)-2-naphthalenyl]-, 1,1-dimethylethyl ester (9CI)
- TERT-BUTYL [5-(HYDROXYMETHYL)-2-NAPHTHYL]CARBAMATE
- tert-butyl N-[5-(hydroxymethyl)naphthalen-2-yl]carbamate
- DTXSID50700563
- 685902-89-0
- tert-Butyl [5-(hydroxymethyl)naphthalen-2-yl]carbamate
- tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate
-
- Inchi: 1S/C16H19NO3/c1-16(2,3)20-15(19)17-13-7-8-14-11(9-13)5-4-6-12(14)10-18/h4-9,18H,10H2,1-3H3,(H,17,19)
- InChI Key: SVCBWTLHNBMQEI-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC2=C(CO)C=CC=C2C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 273.13600
- Monoisotopic Mass: 273.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
- XLogP3: 2.9
Experimental Properties
- PSA: 58.56000
- LogP: 3.75210
tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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